Cas no 922601-02-3 (1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one)

• Product Name: 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one
• CAS No: 922601-02-3
• CID: 5496452
• Update Time: 2025-07-19

1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2,2-diphenylethanone
• 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one

• Inchi： 1S/C27H28N3O2S/c1-20-13-14-23(32-2)24-25(20)33-26(28-24)30-17-15-29(16-18-30)19-27(31,21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-14H,15-19H2,1-2H3
• InChI Key： GZLOPICUJHNQKX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)C(=O)(C1=CC=CC=C1)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one

Comprehensive Analysis of 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one (CAS No. 922601-02-3)

The compound 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one (CAS No. 922601-02-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique benzothiazole and piperazine moieties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

One of the most intriguing aspects of this compound is its molecular architecture. The presence of a methoxy group at the 4-position of the benzothiazole ring and a methyl group at the 7-position suggests potential for enhanced metabolic stability and bioavailability. The diphenylethanone moiety further contributes to its lipophilicity, which could influence its pharmacokinetic properties. These structural features are often discussed in forums and research papers, as they align with current trends in drug design and medicinal chemistry.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives due to their diverse biological activities. For instance, compounds like 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one are frequently explored for their potential in neurodegenerative disease research and cancer therapy. This aligns with popular search queries such as "benzothiazole-based drugs" or "piperazine derivatives in medicine," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 922601-02-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these protocols to improve yield and purity, a topic frequently searched in academic databases. The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are also well-documented, making it a valuable reference for chemists working on similar scaffolds.

From an industrial perspective, the demand for high-purity specialty chemicals like this compound is rising, driven by advancements in preclinical research and pharmaceutical development. Its potential applications in high-throughput screening and target identification further highlight its versatility. Notably, discussions around "small molecule drug discovery" and "fragment-based drug design" often reference such compounds, underscoring their importance in modern drug development pipelines.

Environmental and safety considerations are also critical when handling 1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one. While not classified as hazardous, proper storage conditions (e.g., controlled temperature and humidity) are recommended to maintain its stability. These precautions align with broader industry trends toward sustainable chemistry and green synthesis, topics that resonate with environmentally conscious researchers.

In summary, CAS No. 922601-02-3 represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore benzothiazole and piperazine derivatives, this compound will likely remain a key player in the quest for innovative medical solutions.